Cas no 1781664-22-9 ((4,6-Dimethylpiperidin-3-yl)methanamine)

• Product Name: (4,6-Dimethylpiperidin-3-yl)methanamine
• CAS No: 1781664-22-9
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 6148563
• PubChem ID: 82594444
• Update Time: 2025-05-19

(4,6-Dimethylpiperidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4,6-dimethylpiperidin-3-yl)methanamine
• 1781664-22-9
• EN300-7084659
• (4,6-Dimethylpiperidin-3-yl)methanamine

• Inchi： 1S/C8H18N2/c1-6-3-7(2)10-5-8(6)4-9/h6-8,10H,3-5,9H2,1-2H3
• InChI Key： PZADCEPTOXWSGZ-UHFFFAOYSA-N
• SMILES： N1CC(CN)C(C)CC1C

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on (4,6-Dimethylpiperidin-3-yl)methanamine

Comprehensive Guide to (4,6-Dimethylpiperidin-3-yl)methanamine (CAS No. 1781664-22-9): Properties, Applications, and Market Insights

(4,6-Dimethylpiperidin-3-yl)methanamine (CAS No. 1781664-22-9) is a specialized organic compound belonging to the piperidine derivative family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The molecular formula of (4,6-Dimethylpiperidin-3-yl)methanamine is C8H18N2, and it features a piperidine ring substituted with methyl groups at the 4 and 6 positions, along with a methanamine group at the 3 position. This configuration imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The compound (4,6-Dimethylpiperidin-3-yl)methanamine is often explored for its role in drug discovery and development. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and bioactive molecules. Its structural versatility allows for modifications that can enhance binding affinity and selectivity in drug-target interactions. Recent studies have highlighted its relevance in the synthesis of central nervous system (CNS) agents, where its lipophilic nature and amine functionality play a crucial role.

One of the key advantages of (4,6-Dimethylpiperidin-3-yl)methanamine is its stability under various reaction conditions. This makes it a reliable candidate for multi-step synthetic processes. The compound is typically synthesized through reductive amination or other advanced organic transformations, ensuring high purity and yield. Its physicochemical properties, such as solubility in common organic solvents and moderate melting point, further enhance its utility in laboratory and industrial settings.

In the context of market trends, the demand for (4,6-Dimethylpiperidin-3-yl)methanamine is steadily increasing, driven by the growing pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis and fine chemicals are actively stocking this compound to meet the needs of research institutions and manufacturing units. Additionally, its potential applications in catalysis and material science are being explored, opening new avenues for commercialization.

From an SEO perspective, users frequently search for terms like "(4,6-Dimethylpiperidin-3-yl)methanamine uses", "CAS 1781664-22-9 suppliers", and "piperidine derivatives in drug discovery". These queries reflect the compound's relevance in both academic and industrial circles. By addressing these topics, this article aims to provide a comprehensive resource for researchers, procurement specialists, and chemists seeking detailed information on (4,6-Dimethylpiperidin-3-yl)methanamine.

Safety and handling of (4,6-Dimethylpiperidin-3-yl)methanamine are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Storage conditions typically involve keeping the compound in a cool, dry place, away from direct sunlight and incompatible materials.

Looking ahead, the future of (4,6-Dimethylpiperidin-3-yl)methanamine appears promising, with ongoing research focusing on its applications in green chemistry and sustainable synthesis. Innovations in catalytic processes and biocatalysis may further enhance its accessibility and reduce production costs. As the scientific community continues to uncover its potential, (4,6-Dimethylpiperidin-3-yl)methanamine is poised to remain a compound of significant interest in the years to come.